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Compound of Interest

Compound Name: Ridomil MZ

CAS No.: 75701-74-5

Cat. No.: B14444250

Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed application notes and protocols for the use of Ridomil MZ in

controlling Pythium root rot in greenhouse research settings. The information is compiled from

various studies and technical datasheets to guide the experimental design and execution for

evaluating the efficacy of this fungicide.

Introduction to Ridomil MZ and Pythium Root Rot
Pythium root rot is a common and destructive disease in greenhouse production systems,

affecting a wide range of ornamental and vegetable crops.[1][2] Caused by various species of

the oomycete genus Pythium, the disease leads to damping-off of seedlings, root decay,

stunted growth, and in severe cases, plant death.[1] Pythium thrives in moist conditions and

can spread rapidly through irrigation water.[2]

Ridomil MZ is a broad-spectrum fungicide with both systemic and contact modes of action,

making it effective for the control of diseases caused by oomycete fungi.[3][4] Its active
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ingredients are:

Metalaxyl-M (Mefenoxam): A systemic phenylamide fungicide that is rapidly absorbed by the

plant and transported acropetally.[3] It inhibits ribosomal RNA synthesis in the target

pathogen, thereby preventing its growth and proliferation within the plant tissue.[3]

Mancozeb: A protective dithiocarbamate fungicide that acts on multiple sites in fungal

metabolism.[3] It provides a protective barrier on the plant surface, inhibiting spore

germination.[3]

The combination of a systemic and a contact fungicide in Ridomil MZ provides both curative

and preventative action against Pythium root rot.

Application Protocols
The following protocols are synthesized from greenhouse studies and product technical

information for the application of Ridomil MZ to control Pythium root rot.

2.1 Preventative Treatment Protocol

This protocol is designed for preventative application of Ridomil MZ before the onset of

disease symptoms.

Experimental Workflow for Preventative Treatment
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Preparation

Application & Inoculation

Incubation & Data Collection

Prepare Potting Medium
(e.g., soilless mix)

Transplant Seedlings
(e.g., Geranium, Snapdragon)

Apply Ridomil MZ as a Soil Drench

Prepare Ridomil MZ Suspension

Inoculate with Pythium spp.
(same day as fungicide application)

Incubate in Greenhouse
(e.g., 45 days)

Assess Disease Severity
(e.g., at 5-day intervals)

Measure Plant Growth Parameters
(e.g., height, width)

Click to download full resolution via product page

Caption: Experimental workflow for preventative application of Ridomil MZ.

Materials:
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Ridomil MZ 68% WG (or equivalent formulation like Ridomil Gold MZ WG)

Healthy seedlings of the desired plant species (e.g., tobacco, geranium, poinsettia)[5][6]

Sterilized potting medium

Pots or trays

Pythium spp. inoculum (e.g., P. aphanidermatum, P. irregulare)[5][7]

Greenhouse facility with controlled environment

Procedure:

Plant Preparation:

Transplant healthy seedlings into pots containing the sterilized potting medium.[5][7]

Allow plants to acclimate for a few days before treatment.

Fungicide Preparation:

Prepare a stock solution of Ridomil MZ. For example, a concentration of 10 ppm can be

achieved by dissolving 0.125 g of Ridomil MZ 68% WG in 1 liter of water.

Always refer to the product label for specific mixing instructions. Pre-mixing the wettable

granules into a smooth cream with a small amount of water before adding it to the final

volume is recommended to ensure proper dispersion.[3]

Fungicide Application:

Apply the Ridomil MZ suspension as a soil drench to the point of saturation.[5][7] Ensure

even distribution of the fungicide in the root zone. A typical application volume is sufficient

to displace approximately 10% of the liquid in the pot.[7]

Inoculation:
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On the same day as the fungicide application, inoculate the treated and control plants with

a known concentration of Pythium spp. inoculum.[8] Inoculum can be prepared by growing

the pathogen on a suitable medium like V8 agar and then transferring it to a carrier like

millet.[7] The infested carrier can then be mixed into the potting medium.[7]

Incubation and Monitoring:

Maintain the plants in a greenhouse with conditions favorable for Pythium development

(e.g., high moisture, moderate temperatures).[1]

Monitor the plants regularly for disease symptoms.

Data Collection:

Assess disease severity at regular intervals (e.g., every 5 days for 45 days) using a rating

scale.[5]

Measure plant growth parameters such as plant height, fresh weight, and dry weight at the

end of the experiment.

2.2 Curative Treatment Protocol

This protocol is for evaluating the efficacy of Ridomil MZ as a curative treatment after the

appearance of disease symptoms.

Experimental Workflow for Curative Treatment
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Preparation & Inoculation

Disease Development Application & Monitoring

Data Collection

Prepare Potting Medium

Transplant Seedlings

Inoculate with Pythium spp.

Incubate until Disease Symptoms Appear
(e.g., 10 days)

Apply Ridomil MZ as a Soil Drench

Prepare Ridomil MZ Suspension

Continue Incubation and Monitoring

Assess Disease Severity Measure Plant Growth Parameters
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Caption: Experimental workflow for curative application of Ridomil MZ.
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Procedure:

Plant Preparation and Inoculation:

Follow steps 1 and 4 from the preventative protocol to prepare and inoculate the plants.

Disease Development:

Incubate the plants until the first signs of Pythium root rot appear. This could be, for

example, 10 days after inoculation.[8]

Fungicide Application:

Prepare and apply the Ridomil MZ suspension as a soil drench as described in the

preventative protocol.

Incubation and Data Collection:

Continue to incubate the plants and collect data on disease severity and plant growth as in

the preventative protocol.

Data Presentation
Quantitative data from greenhouse studies should be summarized in tables for easy

comparison between treatments.

Table 1: Efficacy of Ridomil MZ on Pythium Root Rot Severity in Tobacco Seedlings

Treatment
Concentration
(ppm)

Pythium Damage
Score (0-5 scale) at
9 DAI

Pythium Damage
Score (0-5 scale) at
22 DAI

Ridomil MZ

(metalaxyl)
5 0.8 -

Metalaxyl + Mancozeb 10 - 1.9

Untreated Control - Severely damaged Severely damaged
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Source: Adapted from a study on tobacco seedlings. A lower score indicates less root damage.

Table 2: Effect of Ridomil MZ on Geranium Plant Health and Growth in the Presence of

Pythium irregulare

Treatment Plant Height (cm)
Plant Health Rating (0-5
scale)

Ridomil MZ Treatment
Specific data not available in

the provided search results

Specific data not available in

the provided search results

Untreated Inoculated Significantly stunted High disease rating

Untreated Uninoculated Normal growth 0 (Healthy)

Note: Specific quantitative data for Ridomil MZ was not available in the cited study, but the

expected outcome is illustrated.[7]

Signaling Pathways and Mode of Action
Diagram: Mode of Action of Ridomil MZ Components
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Caption: Dual mode of action of Ridomil MZ against Pythium.

Explanation of the Diagram:

Ridomil MZ combines the systemic activity of Metalaxyl-M and the contact/protective action of

Mancozeb.

Mancozeb acts as a protectant on the plant surface, where it inhibits the germination of

Pythium spores by disrupting multiple metabolic processes.

Metalaxyl-M is absorbed by the plant and moves systemically within the tissues. If Pythium

has already infected the plant, Metalaxyl-M inhibits the pathogen's growth by targeting and

inhibiting ribosomal RNA synthesis, which is crucial for protein production and fungal

development.
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This dual-action mechanism makes Ridomil MZ effective for both preventing infection and

controlling existing, early-stage infections of Pythium root rot. For resistance management, it is

recommended to rotate Ridomil MZ with fungicides that have different modes of action.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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